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Compound of Interest

Compound Name: C.l. Acid red 151

Cat. No.: B12781643

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying
the adsorption of the anionic dye Acid Red 151 onto activated carbon. This information is
critical for wastewater treatment research, process optimization, and the development of
efficient purification systems.

Introduction

Acid Red 151 is a synthetic azo dye widely used in the textile, leather, and paper industries.
Due to its complex aromatic structure, it is resistant to biodegradation and can persist in the
environment, posing a threat to aquatic ecosystems. Adsorption onto activated carbon is a
highly effective and widely used method for the removal of such dyes from aqueous solutions
due to its large surface area, porous structure, and high affinity for organic molecules. This
document outlines the key experimental procedures to evaluate and optimize the adsorption of
Acid Red 151 on activated carbon.

Experimental Data Summary

The following tables summarize typical quantitative data obtained from adsorption studies of
Acid Red 151 and similar acid dyes on various types of activated carbon. These values serve
as a reference for expected outcomes.

Table 1: Optimal Adsorption Parameters for Acid Dyes on Activated Carbon
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Optimal
Parameter Reference Dye(s) Source(s)
Value/Range
Acid Red 151, Acid
pH 2.0-5.0 , [1](2][3]
Red 27, Acid Red 1
Acid Red 151,
Adsorbent Dose 0.1-2.0¢g/L ) [1114]
Reactive Blue 19
Acid Red 151, Acid
Equilibrium Time 15 - 180 minutes [11[3]
Red 1
Temperature 25-45°C Acid Red dyes [5]

Table 2: Adsorption Isotherm and Kinetic Model Parameters for Acid Dyes on Activated Carbon

Typical Value Reference
Model Parameter Source(s)
Range Dye(s)
) Acid Red 151,

Langmuir .

gmax (mg/q) 50 - 1500 Acid Red 183, [11[31[6]
Isotherm

Acid Red 1

Varies with _
b (L/mg) Acid Red 183 [6]

adsorbent
Freundlich KF ((mg/g) Varies with Acid Red 151, (5]
Isotherm (L/mg)1/n) adsorbent Acid Red 27

> 1 (favorable ]
n ] Acid Red 151 [1]

adsorption)
Pseudo-Second- ] Varies with Acid Red 1, Acid

k2 (g/mg-min) [31[7]
Order system Red dyes
Pseudo-First- Varies with

k1 (1/min) Acid Red 151 [1]
Order system

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://www.confer.cz/nanocon/2017/download/320-removal-of-acid-red-from-aqueous-medium-by-using-activated-carbon-from-acrylic-waste.pdf
https://nopr.niscpr.res.in/bitstream/123456789/58274/1/IJCT%2028%284%29%20429-436.pdf
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
http://www.neptjournal.com/upload-images/NL-45-4-4.pdf
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://nopr.niscpr.res.in/bitstream/123456789/58274/1/IJCT%2028%284%29%20429-436.pdf
https://www.researchgate.net/publication/322825455_Adsorption_Kinetics_of_Acid_Red_on_Activated_Carbon_Web_Prepared_from_Acrylic_Fibrous_Waste
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://nopr.niscpr.res.in/bitstream/123456789/58274/1/IJCT%2028%284%29%20429-436.pdf
https://nopr.niscpr.res.in/bitstream/123456789/9481/1/IJCT%2011(1)%2089-94.pdf
https://nopr.niscpr.res.in/bitstream/123456789/9481/1/IJCT%2011(1)%2089-94.pdf
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://www.researchgate.net/publication/322825455_Adsorption_Kinetics_of_Acid_Red_on_Activated_Carbon_Web_Prepared_from_Acrylic_Fibrous_Waste
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://nopr.niscpr.res.in/bitstream/123456789/58274/1/IJCT%2028%284%29%20429-436.pdf
https://www.researchgate.net/publication/6305057_Kinetic_and_Adsorption_Study_of_Acid_Dye_Removal_Using_Activated_Carbon
https://www.researchgate.net/publication/316431370_Removal_of_acid_red_151_dye_from_water_by_iron-impregnated_heat_treated_egg_shell_bio-adsorbent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following are detailed protocols for conducting batch adsorption studies of Acid Red 151 on

activated carbon.

Materials and Reagents

Adsorbate: Acid Red 151 (C22H15N4NaOa4S, Molar Mass: 454.43 g/mol )
Adsorbent: Activated Carbon (commercial or laboratory-prepared)

Reagents: Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment,
Deionized water.

Equipment: UV-Vis Spectrophotometer, Orbital shaker, pH meter, Analytical balance,
Centrifuge or filtration apparatus.

Preparation of Activated Carbon (Example: Chemical
Activation)

Activated carbon can be prepared from various carbonaceous precursors. The following is a

general procedure for chemical activation.

Washing and Drying: Wash the precursor material (e.g., hazelnut shells, passion fruit leaves)
with tap water and then deionized water to remove impurities.[8] Dry the material in an oven
at 80-110°C until a constant weight is achieved.

Grinding and Sieving: Grind the dried material and sieve it to obtain a uniform particle size
(e.g., <150 pm).[8]

Chemical Impregnation: Mix the powdered precursor with an activating agent (e.g., ZnClz,
H3POa4, or NaOH solution) in a specific ratio (e.g., 1:1 by weight).[6][9] Allow the mixture to
stand for several hours (e.g., overnight) to ensure proper impregnation.

Carbonization/Activation: Place the impregnated material in a furnace and heat it to a
specific temperature (e.g., 350-800°C) under an inert atmosphere for a defined period.

Washing and Neutralization: After cooling, wash the activated carbon thoroughly with dilute
acid (if a basic activating agent was used) or base (if an acidic agent was used), followed by
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deionized water until the pH of the wash water is neutral.

e Drying: Dry the final activated carbon in an oven at 105°C and store it in a desiccator.

Preparation of Acid Red 151 Stock Solution

o Accurately weigh a specific amount of Acid Red 151 powder.

» Dissolve the dye in deionized water to prepare a stock solution of a known concentration
(e.g., 1000 mg/L).

» Prepare working solutions of desired concentrations by diluting the stock solution.

Batch Adsorption Experiments

The following procedure is for a typical batch adsorption experiment. These experiments are
crucial for determining the effect of various parameters on the adsorption process.

e Setup: Add a fixed amount of activated carbon (e.g., 0.1 g) to a series of flasks containing a
known volume (e.g., 50 mL) of Acid Red 151 solution of a specific concentration.

e Parameter Variation:

o Effect of pH: Adjust the initial pH of the dye solutions to different values (e.g., 2, 4, 6, 8, 10)
using dilute HCI or NaOH.[2]

o Effect of Adsorbent Dose: Vary the amount of activated carbon added to the flasks (e.g.,
0.05, 0.1, 0.2, 0.5, 1.0 g).

o Effect of Initial Concentration: Use different initial concentrations of the Acid Red 151
solution (e.g., 20, 50, 100, 200, 500 mg/L).[8]

o Effect of Contact Time (Kinetics): Take samples at different time intervals (e.g., 5, 15, 30,
60, 120, 180 minutes) to determine the equilibrium time.[3]

o Agitation: Place the flasks in an orbital shaker at a constant speed (e.g., 150-200 rpm) and
temperature (e.g., 25°C).[8]

e Sample Analysis:
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o After the desired contact time, separate the activated carbon from the solution by
centrifugation or filtration.

o Measure the final concentration of Acid Red 151 in the supernatant/filtrate using a UV-Vis
spectrophotometer at its maximum absorbance wavelength (Amax = 513 nm).[1]

e Calculations:
o Removal Efficiency (%): % Removal = ((Co - Ce) / Co) * 100

o Adsorption Capacity at Equilibrium (ge, mg/g): ge = (Co - Ce) * V / m where:

Co = Initial dye concentration (mg/L)

Ce = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

m = Mass of the adsorbent (g)

Visualizations

The following diagrams illustrate the experimental workflow and the relationships between the
key parameters investigated in the adsorption studies.
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Caption: Experimental workflow for the adsorption of Acid Red 151 on activated carbon.
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Caption: Logical relationships of parameters influencing adsorption performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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